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Compound of Interest

2-pyridin-2-ylacetic
Compound Name:
acid;hydrochloride

Cat. No.: B024343

CAS Number: 16179-97-8

Synonyms: 2-Pyridylacetic Acid HCI, 2-Pyridineacetic Acid Hydrochloride, (2-Pyridinyl)acetic
acid hydrochloride

Introduction

2-Pyridin-2-ylacetic acid hydrochloride is a heterocyclic aromatic carboxylic acid, characterized
by a pyridine ring linked to an acetic acid group.[1] This compound and its derivatives are of
significant interest in medicinal chemistry and pharmaceutical research. It serves as a versatile
building block in organic synthesis for creating more complex molecules, including various drug
candidates.[2][3] Notably, it is the primary, pharmacologically inactive metabolite of the anti-
vertigo drug betahistine.[2] Its concentration in plasma is a critical biomarker for assessing the
absorption and pharmacokinetic profile of betahistine.[2] This guide provides an in-depth
overview of its properties, synthesis, applications, and relevant experimental protocols for
researchers and drug development professionals.

Physicochemical and Spectroscopic Properties

2-Pyridin-2-ylacetic acid hydrochloride typically appears as a white to off-white crystalline solid.
[2][4] 1t is known to be hygroscopic and should be stored in a sealed, dry environment.[2]

Physicochemical Data Summary
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Property Value Source
Molecular Formula C7HsCINO:2 [1]
Molecular Weight 173.60 g/mol [2]
Melting Point 130-135°C (decomposes)

Boiling Point 276.2°C at 760 mmHg

Soluble in water and DMSO

Solubilit 1[4
Y (200 mg/mL) il
White to off-white crystalline
Appearance _ [21[4]
powder/solid
Room temperature,
Storage Temperature recommended <15°C in a cool,

dark place

Synthesis and Purification

A common synthetic route to 2-pyridin-2-ylacetic acid involves the hydrolysis of its

corresponding ester, ethyl 2-pyridylacetate. The resulting free acid is then treated with

hydrochloric acid to form the stable hydrochloride salt.

Example Synthesis Workflow

Below is a diagram illustrating a typical laboratory-scale synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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